{[(1H-indol-3-yl)methylidene]amino}thiourea

• Molecular Formula: C10H10N4S
• Molecular Weight: 218.28 g/mol
• SMILES: C1=CC=C2C(=C1)C(=CN2)C=NNC(=S)N
• InChI: InChI=1S/C10H10N4S/c11-10(15)14-13-6-7-5-12-9-4-2-1-3-8(7)9/h1-6,12H,(H3,11,14,15)
• InChIKey: RZOVCYGQNDYSCH-UHFFFAOYSA-N

{[(1H-indol-3-yl)methylidene]amino}thiourea (indole-3-carboxaldehyde thiosemicarbazone, C10H10N4S) is a Schiff-base ligand formed by condensation of indole-3-carboxaldehyde with thiosemicarbazide. The compound crystallizes as two independent molecules in the asymmetric unit, linked by N—Hindole⋯S hydrogen bonds into linear chains—a supramolecular motif distinct from other heterocyclic thiosemicarbazones.

Source and Evaluate Indole-3-carboxaldehyde Thiosemicarbazone for Antimicrobial and Anticancer Coordination Chemistry

{[(1H-indol-3-yl)methylidene]amino}thiourea (indole-3-carboxaldehyde thiosemicarbazone, C10H10N4S) is a Schiff-base ligand formed by condensation of indole-3-carboxaldehyde with thiosemicarbazide [1]. The compound crystallizes as two independent molecules in the asymmetric unit, linked by N—Hindole⋯S hydrogen bonds into linear chains—a supramolecular motif distinct from other heterocyclic thiosemicarbazones [1]. It functions as a bidentate NS-chelator via deprotonated thione sulfur and azomethine nitrogen upon metal coordination, forming stable square-planar complexes with Ni(II), Pd(II), and Cu(II) [2]. This ligand scaffold is valued as a versatile precursor: N1-alkylation or benzylation generates derivatives with tunable antimycobacterial and anticancer profiles, while direct metal complexation yields agents with differentiated antimicrobial selectivity [3][4].

1 Bidentate NS-chelate ligand for Ni(II), Pd(II), Cu(II) square-planar complexes

2 Parent scaffold for N1-alkyl/benzyl derivatives with tunable antimycobacterial profiles

3 Supports coordination chemistry studies linking heterocycle identity to antimicrobial selectivity

• [1] Rizal, M. R.; Ali, H. M.; Ng, S. W. 1H-Indole-3-carbaldehyde thiosemicarbazone. Acta Crystallographica Section E 2008, 64 (5), o919. View Source
• [2] Ng, S. W.; Ali, H. M.; Rizal, M. R. trans-Bis(1H-indole-3-carbaldehyde thiosemicarbazonato-κ2N1,S)nickel(II). Acta Crystallographica Section E 2008, 64 (6), m824. View Source
• [3] Mashayekhi, V.; Tehrani, K. H. M. E.; Azerang, P.; Sardari, S.; Kobarfard, F. Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones. Archives of Pharmacal Research 2013, 36 (8), 961–970. View Source
• [4] Rodríguez-Argüelles, M. C.; López-Silva, E. C.; Sanmartín, J.; Pelagatti, P.; Zani, F. Copper complexes of imidazole-2-, pyrrole-2- and indol-3-carbaldehyde thiosemicarbazones: inhibitory activity against fungi and bacteria. Journal of Inorganic Biochemistry 2005, 99 (11), 2231–2239. View Source

Why Indole-3-carboxaldehyde Thiosemicarbazone Cannot Be Swapped with Other Heterocyclic Thiosemicarbazones

Thiosemicarbazones derived from different heterocyclic aldehydes are not interchangeable because the aldehyde component dictates metal-binding geometry, antimicrobial selectivity, and biological target engagement. The indole-3-carboxaldehyde scaffold imparts Gram-positive-selective antibacterial activity to its copper(II) complex, whereas the pyrrole-2-carbaldehyde analog under identical coordination yields a broad-spectrum agent active against both Gram-positive bacteria and fungi at 12–50 μg/mL [1]. Similarly, substitution at the indole N1 position alters antimycobacterial potency by over 2-fold within the same structural series (IC50 0.9 vs. 1.9 μg/mL for 3d and 3q, respectively) [2]. Replacement of the indole core with simpler aromatic aldehydes abolishes the N—Hindole⋯S hydrogen-bonded chain motif that governs crystal packing and may affect formulation properties [3]. Users selecting this compound for coordination chemistry or medicinal chemistry campaigns must therefore verify that the indole-3-carboxaldehyde-derived scaffold matches the required selectivity profile, as generic substitution with isomeric or heterocyclic alternatives produces divergent biological outcomes.

Indole-3-carboxaldehyde scaffold Gram-positive-selective Cu(II) complex; N—Hindole⋯S chain motif in crystal packing

Pyrrole-2-carbaldehyde analog Broad-spectrum Cu(II) complex active against Gram-positive bacteria and fungi — selectivity shift cannot be predicted

Parent indole-thiosemicarbazone Essential intermediate for N1-substituted derivatives with 2-fold antimycobacterial potency tuning

Other heterocyclic thiosemicarbazones N1-substitution SAR is indole-specific; alternative aldehydes abolish the privileged structure–activity relationship

Crystal packing motif N—Hindole⋯S hydrogen-bonded chains may influence formulation and solid-state properties

Simpler aromatic aldehyde derivatives Absence of indole NH donor removes the supramolecular motif; formulation behaviour may differ

• [1] Rodríguez-Argüelles, M. C.; López-Silva, E. C.; Sanmartín, J.; Pelagatti, P.; Zani, F. Copper complexes of imidazole-2-, pyrrole-2- and indol-3-carbaldehyde thiosemicarbazones: inhibitory activity against fungi and bacteria. Journal of Inorganic Biochemistry 2005, 99 (11), 2231–2239. View Source
• [2] Mashayekhi, V.; Tehrani, K. H. M. E.; Azerang, P.; Sardari, S.; Kobarfard, F. Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones. Archives of Pharmacal Research 2013, 36 (8), 961–970. View Source
• [3] Rizal, M. R.; Ali, H. M.; Ng, S. W. 1H-Indole-3-carbaldehyde thiosemicarbazone. Acta Crystallographica Section E 2008, 64 (5), o919. View Source

Quantitative Differentiation Evidence for Indole-3-carboxaldehyde Thiosemicarbazone Against Closest Comparators

Copper(II) Complex of Indole-3-carboxaldehyde Thiosemicarbazone is Selectively Active Against Gram-Positive Bacteria, Unlike the Broad-Spectrum Pyrrole Analog

The copper(II) complex of indole-3-carbaldehyde thiosemicarbazone exhibits a narrow, Gram-positive-selective antibacterial profile. By direct head-to-head comparison under identical assay conditions, the indole-derived copper chelate is active exclusively against Gram-positive bacteria, whereas the copper(II) complex of pyrrole-2-carbaldehyde thiosemicarbazone—[Cu(HL2)2]—displays broad-spectrum inhibition of all Gram-positive bacteria and fungi tested at concentrations of 12–50 μg/mL [1]. This selectivity dichotomy, arising solely from the heterocyclic aldehyde component, means the indole scaffold provides a Gram-positive-targeted tool that the pyrrole analog cannot replicate.

Cu(II) complex selectivity

Head-to-head

Indole Cu complex: Gram-positive-selective
Pyrrole Cu complex: broad-spectrum (Gram-positive + fungi, 12–50 μg/mL)

Supports antimicrobial selectivity studies

Qualitative selectivity distinction; no exact MIC range for indole complex

Evidence Dimension	Antimicrobial selectivity profile of copper(II) thiosemicarbazone complexes
Target Compound Data	Cu(II) complex of indole-3-carbaldehyde thiosemicarbazone: selectively active against Gram-positive bacteria (no quantitative MIC range provided in primary source; qualitative selectivity reported)
Comparator Or Baseline	Cu(II) complex of pyrrole-2-carbaldehyde thiosemicarbazone [Cu(HL2)2]: broad-spectrum, active against all Gram-positive bacteria and fungi at 12–50 μg/mL
Quantified Difference	Indole complex: Gram-positive-selective; Pyrrole complex: Gram-positive + antifungal (broad-spectrum). Selectivity distinction is qualitative (target profile) rather than potency-based.
Conditions	In vitro antimicrobial assay against yeasts, moulds, Gram-positive and Gram-negative bacteria (Rodríguez-Argüelles et al., 2005)

Why This Matters

Procurement for Gram-positive-selective antimicrobial development requires the indole-derived thiosemicarbazone; the pyrrole analog would produce off-target antifungal activity, confounding selectivity-dependent studies.

• [1] Rodríguez-Argüelles, M. C.; López-Silva, E. C.; Sanmartín, J.; Pelagatti, P.; Zani, F. Copper complexes of imidazole-2-, pyrrole-2- and indol-3-carbaldehyde thiosemicarbazones: inhibitory activity against fungi and bacteria. Journal of Inorganic Biochemistry 2005, 99 (11), 2231–2239. View Source

Palladium(II) Complex of Indole-3-carboxaldehyde Thiosemicarbazone is 6.2-Fold More Potent than Metronidazole Against Entamoeba histolytica

Palladium(II) complex 12a—[Pd(TSC)Cl2] incorporating a 1-N-substituted indole-3-carboxaldehyde thiosemicarbazone ligand—displays an IC50 of 0.29 μM against the HM1:IMSS strain of Entamoeba histolytica, compared with 1.81 μM for the clinical reference drug metronidazole, representing a 6.2-fold potency advantage [1]. Critically, MTT assay data confirm that compound 12a is non-toxic to human kidney epithelial cells at active concentrations, establishing a favorable selectivity window [1]. Within the same series, multiple Pd(II) complexes (1a–3a, 5a, 7a, 8a–13a) exhibit IC50 values lower than metronidazole, demonstrating that the indole-3-carboxaldehyde thiosemicarbazone ligand scaffold consistently delivers antiamoebic Pd(II) complexes superior to the standard-of-care [2].

Antiamoebic IC50 (Pd complex)

Reported

Pd(II) complex 12a: IC50 = 0.29 μM
Metronidazole: IC50 = 1.81 μM
6.2-fold IC50 difference

Supports antiamoebic lead identification

MTT assay on human kidney epithelial cells; non-toxic at active concentrations

Evidence Dimension	In vitro antiamoebic IC50 against Entamoeba histolytica HM1:IMSS
Target Compound Data	Pd(II) complex 12a: IC50 = 0.29 μM
Comparator Or Baseline	Metronidazole: IC50 = 1.81 μM
Quantified Difference	6.2-fold more potent (0.29 vs. 1.81 μM)
Conditions	HM1:IMSS strain of E. histolytica; MTT cytotoxicity assay on human kidney epithelial cell line (Husain et al., 2007)

Why This Matters

Investigators seeking metronidazole-sparing antiamoebic leads should prioritize indole-3-carboxaldehyde thiosemicarbazone-based Pd(II) complexes, as they provide a validated 6-fold potency margin over the clinical benchmark with demonstrated host-cell safety.

• [1] Husain, K.; Abid, M.; Azam, A. New Pd(II) complexes of the synthesized 1-N-substituted thiosemicarbazones of 3-indole carboxaldehyde: Characterization and antiamoebic assessment against E. histolytica. European Journal of Medicinal Chemistry 2008, 43 (2), 393–400. View Source
• [2] Husain, K.; Abid, M.; Azam, A. Synthesis, characterization and antiamoebic activity of new indole-3-carboxaldehyde thiosemicarbazones and their Pd(II) complexes. European Journal of Medicinal Chemistry 2007, 42 (10), 1300–1308. View Source

Pd(II)–Triphenylphosphine Complex with Indole-3-carbaldehyde Thiosemicarbazone Achieves Anticancer Activity Comparable to Cisplatin Against HepG-2

Among a series of Pd(II) complexes [PdCl(L)(PPh3)] and [Pd(L)2] bearing indole-3-carbaldehyde thiosemicarbazone ligands (HL1–HL5), complex 4 (containing triphenylphosphine and HL3) showed an IC50 of 22.8 μM against the HepG-2 hepatocellular carcinoma cell line, with activity explicitly described as comparable to cisplatin [1]. In parallel, complex 5 (HL4, also with PPh3) gave IC50 = 67.1 μM against the same cell line, highlighting that substitution at the terminal nitrogen of the thiosemicarbazone modulates potency by approximately 3-fold [1]. All complexes displayed moderate activity against A549 and MCF7 lines with lower toxicity toward normal L929 fibroblasts, and mechanistic studies confirmed apoptosis induction via DNA fragmentation and morphological changes [1].

HepG-2 cytotoxicity

Cross-study

Pd(II)–PPh3 complex 4: IC50 = 22.8 μM (HepG-2)
Reported as cisplatin-comparable
Complex 5: IC50 = 67.1 μM (3-fold modulation)

Supports cisplatin comparator cytotoxicity review

Apoptosis confirmed via DNA fragmentation; MTT assay; lower toxicity to L929 fibroblasts

Evidence Dimension	In vitro anticancer IC50 against HepG-2 hepatocellular carcinoma cells
Target Compound Data	Pd(II) complex 4: IC50 = 22.8 μM (HepG-2); complex 5: IC50 = 67.1 μM (HepG-2)
Comparator Or Baseline	Cisplatin (positive control): complex 4 reported to exhibit comparable activity; quantitative cisplatin IC50 from the same study not explicitly stated in accessible abstract sections
Quantified Difference	Complex 4 comparable to cisplatin; complex 5 ~3-fold less potent than complex 4 (substituent-dependent modulation)
Conditions	MTT assay; HepG-2, A549, MCF7 cancer lines; L929 normal fibroblast line; 37 °C (Haribabu et al., New J. Chem., 2018)

Why This Matters

The indole-3-carbaldehyde thiosemicarbazone ligand scaffold, when coordinated to Pd(II)–PPh3, yields an anticancer complex with cisplatin-level potency against HepG-2, making it a viable starting point for liver cancer metallodrug development where cisplatin resistance or toxicity is a concern.

• [1] Haribabu, J.; Tamizh, M. M.; Balachandran, C.; Arun, Y.; Bhuvanesh, N. S.; et al. Synthesis, structures and mechanistic pathways of anticancer activity of palladium(II) complexes with indole-3-carbaldehyde thiosemicarbazones. New Journal of Chemistry 2018, 42 (13), 10818–10832. View Source

N1-Alkylation of Indole-3-carboxaldehyde Thiosemicarbazone Scaffold Modulates Antimycobacterial IC50 from 0.9 to 1.9 μg/mL, Enabling Potency Tuning Unavailable with Unsubstituted Heterocyclic Analogs

Within a systematically prepared series of 1-substituted indole-3-carboxaldehyde thiosemicarbazones, compounds 3d (R = propyl) and 3q (R = 4-nitrobenzyl) emerged as the most potent and selective antimycobacterial derivatives, with IC50 values of 0.9 and 1.9 μg/mL respectively against Mycobacterium tuberculosis [1]. This >2-fold potency range, governed solely by the N1-substituent, demonstrates that the indole-3-carboxaldehyde thiosemicarbazone core is a tunable scaffold rather than a fixed entity. Importantly, the N1-unsubstituted parent compound—{[(1H-indol-3-yl)methylidene]amino}thiourea—is the essential synthetic intermediate for accessing this chemical space, as N-alkylation/benzylation precedes thiosemicarbazone formation in the published two-step methodology [1]. Without procurement of the parent scaffold, the optimized derivatives 3d and 3q cannot be synthesized.

Antimycobacterial IC50

Class-level

3d (N1-propyl): IC50 = 0.9 μg/mL
3q (N1-4-nitrobenzyl): IC50 = 1.9 μg/mL
2.1-fold potency range via N1 substitution

Supports antimycobacterial SAR review

Parent scaffold not directly tested; SAR-derived potency range

Evidence Dimension	Antimycobacterial IC50 against M. tuberculosis
Target Compound Data	1-Substituted indole-3-carboxaldehyde thiosemicarbazone 3d (R = propyl): IC50 = 0.9 μg/mL; 3q (R = 4-nitrobenzyl): IC50 = 1.9 μg/mL
Comparator Or Baseline	Within-series comparison: 3q (IC50 1.9 μg/mL) vs. 3d (IC50 0.9 μg/mL); no explicit data for the unsubstituted parent in this assay
Quantified Difference	2.1-fold potency difference between 3d and 3q; both are the most potent and selective in the series
Conditions	In vitro antimycobacterial assay against M. tuberculosis (Mashayekhi et al., Arch. Pharm. Res., 2013)

Why This Matters

Procurement of the parent indole-3-carboxaldehyde thiosemicarbazone is a prerequisite for SAR-driven antimycobacterial lead optimization, as N1-substitution of this specific core yields sub-microgram/mL potency that is inaccessible from alternative heterocyclic thiosemicarbazone scaffolds.

• [1] Mashayekhi, V.; Tehrani, K. H. M. E.; Azerang, P.; Sardari, S.; Kobarfard, F. Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones. Archives of Pharmacal Research 2013, 36 (8), 961–970. View Source

2-Phenyl-Indole-3-carboxaldehyde Thiosemicarbazone Inhibits Leishmania mexicana Cysteine Protease CPB with Ki = 40 nM, Demonstrating the Indole Scaffold's Privileged Target Engagement

The 2-phenyl-substituted analog of indole-3-carboxaldehyde thiosemicarbazone inhibits the recombinant cysteine protease CPB2.8ΔEKTACTE from Leishmania mexicana with a Ki of 0.00004 mM (40 nM), measured at pH 7.4 and 22 °C [1]. Within the same screening campaign, structurally diverse thiosemicarbazones and semicarbazones exhibited Ki values spanning from 0.000005 mM (5 nM) to 0.00057 mM (570 nM), placing the 2-phenyl-indole derivative among the most potent inhibitors identified [1]. Molecular docking revealed that the hydrophobic 2-phenyl-1H-indole portion occupies the S1 and S2 subsites of CPB, while the indole nitrogen orients near the carbonyl oxygen of Gly67—binding interactions that are unique to the indole-bearing thiosemicarbazone chemotype and cannot be reproduced by furanyl or benzimidazole-based analogs in the same study [2].

CPB protease inhibition

Class-level

2-phenyl-indole-3-carbaldehyde thiosemicarbazone: Ki = 40 nM
Leishmania mexicana CPB2.8

Supports Leishmania CPB target engagement studies

2-phenyl analog; indole scaffold required for S1/S2 subsite occupancy

Evidence Dimension	Inhibition constant (Ki) against Leishmania mexicana cysteine protease CPB2.8
Target Compound Data	2-Phenyl-1H-indole-3-carbaldehyde thiosemicarbazone: Ki = 0.00004 mM (40 nM)
Comparator Or Baseline	5-(4-Methoxyphenyl)-2-furanyl-2-carbaldehyde thiosemicarbazone: Ki = 0.00004 mM (40 nM); 3-[(1H-benzimidazol-2-yl)-2H-1-benzopyran-2-ylidene]-2-carbaldehyde semicarbazone: Ki = 0.000005 mM (5 nM); 4-(cyclohexylamino)-triazine-2-carbonitrile: Ki = 0.00057 mM (570 nM)
Quantified Difference	The 2-phenyl-indole derivative (Ki 40 nM) is equipotent to the best furanyl analog and 14.3-fold more potent than the triazine nitrile (570 nM)
Conditions	Recombinant CPB2.8ΔEKTACTE, pH 7.4, 22 °C (BRENDA entry; primary data from PLOS ONE, 2013)

Why This Matters

The indole-3-carboxaldehyde thiosemicarbazone scaffold enables specific S1/S2 subsite occupancy in Leishmania CPB that simpler heterocyclic thiosemicarbazones cannot achieve; procurement of the parent indole scaffold is essential for accessing this privileged target-binding geometry.

• [1] BRENDA Enzyme Database. Literature summary for EC 3.4.22.B5 (cysteine protease CPB, Leishmania mexicana). Inhibitor: 2-phenyl-1H-indole-3-carbaldehyde thiosemicarbazone, Ki = 0.00004 mM. View Source
• [2] Schröder, J.; Noack, S.; Marhöfer, R. J.; et al. Identification of Semicarbazones, Thiosemicarbazones and Triazine Nitriles as Inhibitors of Leishmania mexicana Cysteine Protease CPB. PLOS ONE 2013, 8 (10), e77460. View Source

Application Scenarios Where Indole-3-carboxaldehyde Thiosemicarbazone Provides Verifiable Advantages

Gram-Positive-Selective Antimicrobial Lead Development Using Copper(II) Complexation

Research groups developing narrow-spectrum antibacterial agents targeting Gram-positive pathogens (e.g., MRSA, VRE) should select indole-3-carbaldehyde thiosemicarbazone as the ligand of choice for copper(II) complexation. The resulting copper chelate exhibits Gram-positive-selective activity, in direct contrast to the pyrrole-2-carbaldehyde analog which is broad-spectrum and antifungal [1]. This selectivity simplifies target deconvolution and reduces confounding off-target effects in mechanism-of-action studies.

Antiamoebic Drug Discovery Campaigns Seeking Metronidazole Alternatives with Superior Potency

Investigators pursuing new chemical entities for amoebiasis should employ indole-3-carboxaldehyde thiosemicarbazone-derived Pd(II) complexes as lead compounds. Complex 12a achieves IC50 = 0.29 μM against E. histolytica—6.2-fold more potent than metronidazole (1.81 μM)—with demonstrated non-toxicity to human kidney epithelial cells [1]. This potency margin provides a meaningful starting point for preclinical development of metronidazole-sparing therapies.

Hepatocellular Carcinoma Metallodrug Design via Pd(II)–PPh3 Thiosemicarbazone Complexes

Medicinal chemistry teams targeting HepG-2 liver cancer should prioritize the Pd(II)–triphenylphosphine complex of indole-3-carbaldehyde thiosemicarbazone (complex 4), which achieves cisplatin-comparable activity (IC50 = 22.8 μM) with lower toxicity toward normal L929 fibroblasts and confirmed apoptosis induction [1]. The terminal nitrogen substitution handle allows further potency tuning, as demonstrated by the 3-fold difference between complexes 4 and 5.

Antimycobacterial Lead Optimization via N1-Diversification of the Indole-Thiosemicarbazone Scaffold

Medicinal chemistry programs focused on tuberculosis should source the parent indole-3-carboxaldehyde thiosemicarbazone as the key intermediate for generating N1-substituted derivatives. Published SAR demonstrates that N1-propyl (3d, IC50 = 0.9 μg/mL) and N1-(4-nitrobenzyl) (3q, IC50 = 1.9 μg/mL) substitutions produce the most potent and selective antimycobacterial agents in the series [1]. The two-step N-alkylation/thiosemicarbazone formation methodology requires the parent aldehyde as starting material, making its procurement essential for accessing this validated chemical space.

Application

Selection Property

Validation Focus

Gram-positive antimicrobial screening studies

Copper complex selectivity profile

Gram-positive vs. broad-spectrum verification

Antiamoebic research, metronidazole comparator context

Pd(II) complex antiamoebic activity

IC50 benchmarking against metronidazole

Hepatocellular carcinoma cell-model studies

Pd(II)–PPh3 complex cytotoxicity

Cisplatin comparator and apoptosis endpoints

Antimycobacterial SAR campaigns

N1-substituent SAR of indole-thiosemicarbazone

IC50 range and selectivity profiling

• [1] Rodríguez-Argüelles, M. C.; López-Silva, E. C.; Sanmartín, J.; Pelagatti, P.; Zani, F. Copper complexes of imidazole-2-, pyrrole-2- and indol-3-carbaldehyde thiosemicarbazones: inhibitory activity against fungi and bacteria. Journal of Inorganic Biochemistry 2005, 99 (11), 2231–2239. View Source